1-Cyclohexyl-2-[(9-methylpurin-6-yl)amino]ethanol

• IUPAC Name: 1-cyclohexyl-2-[(9-methylpurin-6-yl)amino]ethanol
• InChI: InChI=1S/C14H21N5O/c1-19-9-18-12-13(16-8-17-14(12)19)15-7-11(20)10-5-3-2-4-6-10/h8-11,20H,2-7H2,1H3,(H,15,16,17)
• InChI Key: GAUUHBXQTNTHIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(N=CN=C21)NCC(C3CCCCC3)O
• Molecular Formula: C14H21N5O
• Molecular Weight: 275.35 g/mol

Description

The compound “1-Cyclohexyl-2-[(9-methylpurin-6-yl)amino]ethanol” is an organic compound that contains a cyclohexyl group, a methylpurinyl group, and an ethanol group. The presence of these functional groups suggests that it might have interesting chemical properties and could potentially be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclohexyl group would form a six-membered ring, while the 9-methylpurin-6-yl group would likely form a purine ring structure. The ethanol group would be a simple linear structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The cyclohexyl group might undergo reactions typical of cycloalkanes, while the purinyl group could participate in reactions typical of aromatic compounds. The ethanol group could undergo reactions typical of alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might exhibit the stability of cycloalkanes, the aromaticity of purines, and the polarity of alcohols.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study and application of this compound could potentially be a topic of future research, particularly if it exhibits interesting chemical or biological properties.